Cas no 1421253-21-5 (2-methyl-5-(3-methyl-3-oxetanyl)phenol)

• Product Name: 2-methyl-5-(3-methyl-3-oxetanyl)phenol
• CAS No: 1421253-21-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2134262
• Update Time: 2023-11-19

2-methyl-5-(3-methyl-3-oxetanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(3-methyl-3-oxetanyl)Phenol
• Phenol, 2-methyl-5-(3-methyl-3-oxetanyl)-
• XOPJFEZWZMMGNN-UHFFFAOYSA-N
• 2-methyl-5-(3-methyloxetan-3-yl)phenol
• CID 86690249
• 2-methyl-5-(3-methyl-3-oxetanyl)phenol

• Inchi： 1S/C11H14O2/c1-8-3-4-9(5-10(8)12)11(2)6-13-7-11/h3-5,12H,6-7H2,1-2H3
• InChI Key： XOPJFEZWZMMGNN-UHFFFAOYSA-N
• SMILES： O1CC(C)(C2C=CC(C)=C(C=2)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 304.7±30.0 °C(Predicted)
• pka: 10.17±0.10(Predicted)